Cas no 1797701-19-9 (N-4-(4-methoxypiperidin-1-yl)phenyl-1H-indole-6-carboxamide)

• Product Name: N-4-(4-methoxypiperidin-1-yl)phenyl-1H-indole-6-carboxamide
• CAS No: 1797701-19-9
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 6507004
• Update Time: 2025-07-22

N-4-(4-methoxypiperidin-1-yl)phenyl-1H-indole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methoxypiperidin-1-yl)phenyl-1H-indole-6-carboxamide
• N-[4-(4-methoxypiperidin-1-yl)phenyl]-1H-indole-6-carboxamide

• Inchi： 1S/C21H23N3O2/c1-26-19-9-12-24(13-10-19)18-6-4-17(5-7-18)23-21(25)16-3-2-15-8-11-22-20(15)14-16/h2-8,11,14,19,22H,9-10,12-13H2,1H3,(H,23,25)
• InChI Key： IUTUKAZZJRSYEU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(NC3=CC=C(N4CCC(OC)CC4)C=C3)=O)=C2)C=C1

Additional information on N-4-(4-methoxypiperidin-1-yl)phenyl-1H-indole-6-carboxamide

Comprehensive Overview of N-4-(4-methoxypiperidin-1-yl)phenyl-1H-indole-6-carboxamide (CAS No. 1797701-19-9)

N-4-(4-methoxypiperidin-1-yl)phenyl-1H-indole-6-carboxamide (CAS No. 1797701-19-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indole carboxamides, which are known for their diverse biological activities. The presence of a methoxypiperidinyl moiety and an indole core makes it a promising candidate for drug discovery, particularly in targeting specific enzymes or receptors involved in disease pathways.

In recent years, the scientific community has shown growing interest in N-4-(4-methoxypiperidin-1-yl)phenyl-1H-indole-6-carboxamide due to its potential role in addressing unmet medical needs. Researchers are exploring its applications in areas such as neurodegenerative diseases, cancer therapy, and inflammatory disorders. The compound's ability to modulate key cellular pathways has made it a subject of extensive structure-activity relationship (SAR) studies, aiming to optimize its efficacy and selectivity.

The synthesis of N-4-(4-methoxypiperidin-1-yl)phenyl-1H-indole-6-carboxamide involves multi-step organic reactions, including amide coupling and piperidine derivatization. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification are employed to ensure its purity and structural integrity. These methodologies are critical for maintaining the compound's quality, especially when used in preclinical or clinical studies.

One of the most frequently searched questions about this compound is its mechanism of action and biological targets. Preliminary studies suggest that N-4-(4-methoxypiperidin-1-yl)phenyl-1H-indole-6-carboxamide may interact with specific kinase enzymes or G-protein-coupled receptors (GPCRs), which are often implicated in disease progression. However, further research is needed to elucidate its exact pharmacological profile and potential side effects.

Another area of interest is the compound's solubility and bioavailability, which are critical factors for its development as a therapeutic agent. Researchers are investigating various formulation strategies, such as nanoparticle encapsulation or prodrug design, to enhance its delivery and efficacy in vivo. These efforts align with the broader trend in pharmaceutical sciences to overcome challenges related to drug delivery and patient compliance.

Given the increasing demand for personalized medicine and targeted therapies, N-4-(4-methoxypiperidin-1-yl)phenyl-1H-indole-6-carboxamide represents a valuable scaffold for further optimization. Its modular structure allows for the introduction of various functional groups, enabling the development of derivatives with improved properties. This adaptability makes it a versatile tool for medicinal chemists working on next-generation therapeutics.

In conclusion, N-4-(4-methoxypiperidin-1-yl)phenyl-1H-indole-6-carboxamide (CAS No. 1797701-19-9) is a compound of high scientific and therapeutic potential. Its unique chemical features and promising biological activities position it as a key player in the ongoing quest for innovative treatments. As research progresses, this compound may pave the way for breakthroughs in addressing complex diseases and improving patient outcomes.